Cas no 3844-94-8 (1-Trimethylsilyl-1-hexyne)

• Product Name: 1-Trimethylsilyl-1-hexyne
• CAS No: 3844-94-8
• Molecular Formula: C₉H₁₈Si
• Molecular Weight: 154.32472
• MDL: MFCD00075407
• CID: 44530
• PubChem ID: 24861541

1-Trimethylsilyl-1-hexyne Properties

Names and Identifiers

• 1-Trimethylsilyl-1-hexyne
• C9H18Si
• hex-1-ynyl(trimethyl)silane
• Silane,1-hexyn-1-yltrimethyl-
• (trimethylsilyl)(n-butyl)acetylene
• 1-TMS-1-hexyne
• butyl-trimethylsilylacetylene
• hex-1-yn-1-yltrimethylsilane
• Silane,1-hexynyltrimethyl
• Silane,1-hexynyltrimethyl- (6CI,7CI,8CI,9CI)
• 1-(Trimethylsilyl)-1-hexyne
• 1-(Trimethylsilyl)-2-butylacetylene
• 1-Butyl-2-trimethylsilylacetylene
• 1-Hexynyltrimethylsilane
• Butyl(trimethylsilyl)acetylene
• Silane, 1-hexynyltrimethyl-
• s19475
• butyltrimethylsilylacetylene
• A824157
• ?1-Trimethylsilyl-1-hexyne
• CS-0363860
• AKOS015840133
• 1-Hexyn-1-yltrimethylsilane
• hex-1-ynyltrimethylsilane
• 3844-94-8
• trimethylsilylhexyne
• MFCD00075407
• FT-0645298
• 1-Trimethylsilyl-1-hexyne, 99%
• 1-Hexynyl(trimethyl)silane #
• DTXSID40343049
• (hex-1-yn-1-yl)trimethylsilane
• DB-002358

• MDL： MFCD00075407
• InChIKey： SFCRJYVNDZSYCT-UHFFFAOYSA-N
• Inchi： 1S/C9H18Si/c1-5-6-7-8-9-10(2,3)4/h5-7H2,1-4H3
• SMILES： CCCCC#C[Si](C)(C)C

Computed Properties

• Exact Mass: 154.117777g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.117777g/mol
• Monoisotopic Mass: 154.117777g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.05740
• PSA: 0.00000
• Refractive Index: n20/D 1.431(lit.)
• Boiling Point: 65 °C/35 mmHg(lit.)
• Vapor Pressure: 4.2±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Density: 0.764 g/mL at 25 °C(lit.)

1-Trimethylsilyl-1-hexyne Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：No
• HazardClass：3.2

1-Trimethylsilyl-1-hexyne Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters